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Compound of Interest

Compound Name: PV1115

Cat. No.: B1679878 Get Quote

This document provides essential safety and logistical information for the proper disposal of

substances identified as PV1115. It is crucial to note that "PV1115" may refer to different

products. This guide addresses two such chemical products: FORMULA 1115, a cooling water

treatment, and POLYFLOC AE1115. Always verify the specific product in use by consulting the

manufacturer's Safety Data Sheet (SDS).

Quantitative Data Summary
The following tables summarize key quantitative data from the Safety Data Sheets for both

FORMULA 1115 and POLYFLOC AE1115.

Table 1: Toxicological Data for FORMULA 1115

Test Type Species Route Result

LD50 Rat Ingestion 2,590 mg/kg[1]

LD50 Rat Skin > 5,000 mg/kg[1]

Table 2: Hazardous Ingredients in POLYFLOC AE1115
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Chemical Name CAS Number
Concentration
(w/w%)

Hazards

Acrylamide 79-06-1 0.1 - 1.0

Toxic (by ingestion),

irritant, probable

human carcinogen,

neurotoxin[2]

Isoparaffinic

Petroleum Distillate
64742-47-8 15 - 40

Combustible liquid,

irritant, CNS

depressant[2]

Alcohols, C10-C16,

Ethoxylated
68002-97-1 1 - 5

Slight irritant (eyes

and skin)[2]

Alcohols, C12-16,

Ethoxylated
68551-12-2 1 - 5

Severe irritant (eyes),

moderate irritant (skin)

[2]

Alcohols, C12-14,

Ethoxylated
68439-50-9 1 - 5

Irritant (eyes and skin)

[2]

Experimental Protocols: Disposal Procedures
Disposal Protocol for FORMULA 1115
This protocol outlines the step-by-step procedure for the safe disposal of FORMULA 1115.

1. Personal Protective Equipment (PPE):

Wear protective gloves, eye protection, and face protection.[1]

In case of inadequate ventilation, wear respiratory protection.[3]

2. Spill Containment:

In the event of a spill, dike and contain the spilled material.

Use absorbent materials such as clay, sand, sawdust, or vermiculite to cover the spill.[4]
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3. Waste Collection:

Collect the absorbed material in non-leaking, sealable containers.[4][5]

Label the container clearly as "Hazardous Waste" and include the contents' name.[6]

4. Storage:

Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[4]

Keep the container tightly closed when not in use.[4]

Do not store near concentrated acids or oxidizing agents.[1]

5. Final Disposal:

Dispose of the waste in accordance with federal, state, and local environmental control

regulations.[3][4]

Incineration is the preferred method of disposal.[4]

Do not dispose of hazardous waste by evaporation, in the sewer, or in regular trash.[7]

Contact a licensed hazardous waste disposal facility for pickup and disposal.

6. Empty Container Disposal:

Thoroughly empty the contents of the container.

The first rinse of the container must be collected and disposed of as hazardous waste.[7]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[7]

After thorough rinsing and air-drying, the empty container can be disposed of.

Disposal Protocol for POLYFLOC AE1115
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This protocol provides the necessary steps for the safe disposal of POLYFLOC AE1115.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., Viton, neoprene, or nitrile rubber), full face shields with

goggles underneath, and appropriate respiratory protection (organic vapor cartridges if

necessary).[2][4]

Do not wear contact lenses.[4]

2. Spill Containment:

Ventilate the area of the spill.

Contain and absorb the spill with a suitable absorbent material.[2]

Be aware that the wet area may be slippery; spread sand or grit.[2]

3. Waste Collection:

Place the absorbed material into a designated waste disposal container.[2]

Ensure the container is properly labeled as hazardous waste.

4. Storage:

Store in a stable environment under normal storage conditions.[2]

Keep away from strong oxidizers, as contact may cause a fire.[2]

5. Final Disposal:

This undiluted product is not classified as a US RCRA hazardous waste.[2] However,

disposal must be in accordance with all applicable federal, state, and local regulations.

Flush the area with water after the spill has been cleaned up.[2]

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the general logical workflow for the proper disposal of

chemical waste like PV1115 products.
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of PV1115 chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files.dep.state.pa.us [files.dep.state.pa.us]

2. files.dep.state.pa.us [files.dep.state.pa.us]

3. solutions.covestro.com [solutions.covestro.com]

4. broadview-tech.com [broadview-tech.com]

5. Disposal Guide - FAA USA Environmental Protection Program [uwm.edu]

6. Hazardous Waste | Montana DEQ [deq.mt.gov]

7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for PV1115]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1679878#pv1115-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

